Cas no 1860028-35-8 (Tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate
• CAS No: 1860028-35-8
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD29060205
• CID: 4624605
• PubChem ID: 77982312
• Update Time: 2025-06-09

Tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate
• SB23114
• 1-Boc- 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine
• 1-Boc-3-(2-methoxy-2-oxoethyl)-4-methylpiperidine
• P15568
• 1860028-35-8
• SY100417
• MFCD29060205
• CS-0048389
• AKOS027337274
• tert-Butyl3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate
• AS-52740
• Tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate

• MDL： MFCD29060205
• Inchi： 1S/C14H25NO4/c1-10-6-7-15(13(17)19-14(2,3)4)9-11(10)8-12(16)18-5/h10-11H,6-9H2,1-5H3
• InChI Key： SPVMBHXERZZLJU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)C(CC(=O)OC)C1)=O

Computed Properties

• Exact Mass: 271.17835828 g/mol
• Monoisotopic Mass: 271.17835828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8
• Molecular Weight: 271.35

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 333.1±15.0 °C at 760 mmHg
• Flash Point: 155.3±20.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate

Introduction to Tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate (CAS No. 1860028-35-8)

Tert-Butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate (CAS No. 1860028-35-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, plays a crucial role in the synthesis of various pharmacologically active agents. Its unique chemical properties make it a valuable intermediate in the creation of drugs designed to target specific biological pathways.

The molecular structure of Tert-butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group, a methoxyethyl group, and a carboxylate moiety. This arrangement confers upon the compound distinct reactivity and stability, making it suitable for use in multi-step synthetic protocols. The presence of the methoxy group and the oxoethyl side chain enhances its compatibility with various functional groups, facilitating its incorporation into more complex molecular frameworks.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of piperidine derivatives. These compounds have shown promise in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The synthesis of Tert-butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate has been particularly noteworthy, as it serves as a key building block in the construction of several lead compounds currently undergoing preclinical evaluation.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that specifically inhibit certain kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of Tert-butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate make it an ideal candidate for such applications, as it can be modified to target specific kinase domains with high affinity.

Another area where this compound has shown significant promise is in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their potential to interact with neurotransmitter receptors and ion channels. The tert-butyl group and the methoxyethyl side chain contribute to the compound's ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) drug development. Recent studies have demonstrated that derivatives of this compound exhibit neuroprotective properties, suggesting their potential use in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Tert-butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate involves several key steps that highlight its complexity and the expertise required to produce it on an industrial scale. The process typically begins with the preparation of the piperidine core, which is then functionalized with the appropriate substituents. The introduction of the tert-butyl group and the methoxyethyl side chain requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve these objectives.

In addition to its pharmaceutical applications, Tert-butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate has found utility in materials science research. Its unique structural features make it a valuable precursor for developing novel polymers and coatings with enhanced mechanical and thermal properties. These materials are being explored for use in electronics, aerospace, and automotive industries, where performance under extreme conditions is paramount.

The safety profile of this compound is another critical consideration in its application across various fields. While it does not pose significant health risks under normal handling conditions, appropriate precautions must be taken to prevent exposure during synthesis and purification processes. Standard laboratory practices, such as wearing personal protective equipment (PPE) and working in well-ventilated areas, are essential to ensure worker safety.

The environmental impact of producing and using Tert-butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate is also an important factor that researchers are actively addressing. Efforts are being made to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into production processes to ensure sustainability without compromising efficiency or yield.

In conclusion, Tert-butyl 3-(2-methoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate (CAS No. 1860028-35-8) is a versatile compound with significant potential across multiple industries. Its role in pharmaceutical research underscores its importance as a building block for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance is expected to grow further.